Cas no 524066-45-3 (4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)-)
524066-45-3 structure
Product Name:4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)-
CAS No:524066-45-3
MF:C11H19N3O
MW:209.288062334061
CID:1577436
Update Time:2024-08-24
4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)-
- 4(3H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)-
- (2-ethylpentyl)isocytosine
-
- Inchi: 1S/C11H19N3O/c1-3-5-6-8(4-2)9-7-10(15)14-11(12)13-9/h7-8H,3-6H2,1-2H3,(H3,12,13,14,15)
- InChI Key: LWWWIFNCDSOSIY-UHFFFAOYSA-N
- SMILES: C1(N)=NC(C(CC)CCCC)=CC(=O)N1
Computed Properties
- Exact Mass: 209.15297
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 329.9±25.0 °C(Predicted)
- PSA: 67.48
- pka: 9.83±0.50(Predicted)
4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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